
A Comparative Performance Analysis of GC-
813CT Tungsten Carbide Grade

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GC813

Cat. No.: B1192734 Get Quote

This guide provides a detailed comparison of the performance benchmarks of GC-813CT, a

specialized grade of tungsten carbide, against other common tungsten carbide grades. The

information is intended for engineers, material scientists, and manufacturing professionals who

utilize these materials in high-stress applications. The guide outlines key physical properties,

the methodologies used to determine these properties, and a comparative analysis to aid in

material selection.

GC-813CT is a multigrain carbide matrix with a medium cobalt binder content, enhanced with

tantalum carbide and a corrosion-resistant additive. This composition provides a blend of wear

resistance, impact resistance, and resistance to galling, particularly when stamping cold-rolled

or stainless steels. It is also designed to resist binder leaching during Electrical Discharge

Machining (EDM).

Performance Benchmarks and Comparative Analysis
The performance of tungsten carbide grades is primarily evaluated based on their physical and

mechanical properties. Key metrics include hardness, density, and transverse rupture strength.

These properties are influenced by the composition, specifically the percentage of cobalt binder

and the grain size of the tungsten carbide particles.

Table 1: Composition and Physical Properties of GC-813CT and Alternative Tungsten Carbide

Grades
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Grade
Compositio
n

Hardness
(HRA)

Density
(g/cc)

Transverse
Rupture
Strength
(psi)

Key
Attributes

GC-813CT

86.5% WC,

10.5% Co,

2.0% TaC,

1.0% Other

90.5 - 91.5 14.19 - 14.31 460,000

Excellent

wear and

galling

resistance,

corrosion-

resistant.

C2 (K10)
~94% WC,

~6% Co
92.0 - 93.0 ~14.9

~220,000 -

340,000

High

hardness and

wear

resistance,

for cutting

tools.

C6 (K20)
~92% WC,

~8% Co
90.0 - 92.0 ~14.7

~250,000 -

400,000

Balanced

hardness and

toughness.

C10 (K30)
~88% WC,

~12% Co
88.0 - 90.0 ~14.3

~300,000 -

450,000

High

toughness,

impact-

resistant.

VM-13
87% WC,

13% Co
~89.7 ~14.23 -

Good wear,

medium

impact for

stamping and

dies.

Note: Values for C-grades are typical ranges and may vary by manufacturer.

Experimental Protocols
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The data presented in this guide is determined by standardized testing methods to ensure

consistency and comparability across different materials. The following are detailed

methodologies for the key experiments cited.

Hardness Testing
Hardness is a material's resistance to localized plastic deformation. For cemented carbides, it

is a primary indicator of wear resistance and toughness.

Standard: ASTM B294 - Standard Test Method for Hardness Testing of Cemented Carbides.

Apparatus: Rockwell Hardness Tester.

Procedure:

A preliminary test force of 10 kgf (98.07 N) is applied to the specimen using a diamond

indenter, seating the indenter.

The total test force is increased to 60 kgf (588.4 N).

The force is then returned to the preliminary test force.

The Rockwell A hardness (HRA) is calculated from the difference in the depth of

indentation between the preliminary and total test forces.

ASTM B294 Hardness Testing Workflow

Start Apply 10 kgf
Preliminary Force

Seat Indenter Apply 60 kgf
Total Force

Return to 10 kgf
Preliminary Force

Measure Indentation
Depth Difference Calculate HRA Value End

Click to download full resolution via product page

ASTM B294 Rockwell Hardness Test Workflow

Density Measurement
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Density is used to verify the composition of a carbide grade.

Standard: ASTM B311 - Standard Test Method for Density of Powder Metallurgy (PM)

Materials Containing Less Than Two Percent Porosity.

Principle: Archimedes' principle.

Procedure:

The test specimen is weighed in the air.

The specimen is then weighed while fully submerged in water.

The density is calculated from these two mass measurements. This method is suitable for

materials with less than two percent porosity.
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ASTM B311 Density Measurement Workflow

Start

Weigh Specimen
in Air (Mass A)

Weigh Specimen
in Water (Mass B)

Calculate Density:
ρ = (A * ρ_water) / (A - B)

End

Click to download full resolution via product page

ASTM B311 Density Measurement Workflow

Transverse Rupture Strength Testing
This test measures a material's resistance to breaking under flexural stress and is a key

indicator of its toughness and ability to withstand mechanical loads.

Standard: ASTM B406 - Standard Test Method for Transverse Rupture Strength of

Cemented Carbides.

Apparatus: A three-point bending fixture in a universal testing machine.

Procedure:
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A rectangular specimen is placed on two support rollers.

A load is applied to the center of the specimen from above by a third roller at a constant

rate until the specimen fractures.

The transverse rupture strength is calculated based on the load at which fracture occurs

and the dimensions of the specimen.

ASTM B406 Transverse Rupture Strength Test Workflow

Start Place Specimen on
Two Support Rollers

Apply Central Load
at Constant Rate Specimen Fractures Record Maximum

Load (F) Calculate TRS End

Click to download full resolution via product page

ASTM B406 Transverse Rupture Strength Test Workflow

Porosity Assessment
Porosity refers to the presence of small voids in the material, which can affect its performance.

Standard: ASTM B276 - Standard Test Method for Apparent Porosity in Cemented Carbides.

Procedure: This method involves the metallographic examination of a prepared and

unetched surface of the carbide. The "apparent porosity" includes true voids as well as other

microstructures like uncombined carbon. The porosity is then rated by comparing the

microstructure to standard charts.

Comparative Logic: Selecting the Right Grade
The choice between GC-813CT and other tungsten carbide grades depends on the specific

application's demands for hardness, toughness, and other specialized properties.
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Tungsten Carbide Grade Selection Logic

Application Requirement

High Wear ResistanceHigh Impact Resistance Galling Resistance
(e.g., Stamping Steel)

Corrosion Resistance
(e.g., EDM)

GC-813CT

Excellent

C2 / K10 Grade

Primary

C10 / K30 Grade

Primary SpecializedSpecialized

Click to download full resolution via product page

Tungsten Carbide Grade Selection Logic

To cite this document: BenchChem. [A Comparative Performance Analysis of GC-813CT
Tungsten Carbide Grade]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192734#gc813-performance-benchmarks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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